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Compound of Interest

Compound Name: Magnesium perchlorate

Cat. No.: B156115 Get Quote

An In-depth Technical Guide to Magnesium
Perchlorate
For Researchers, Scientists, and Drug Development Professionals

This guide provides essential technical data and protocols relevant to the handling and use of

magnesium perchlorate in a research environment.

Core Properties of Magnesium Perchlorate
Magnesium perchlorate, sold under trade names like Anhydrone, is an inorganic salt with the

chemical formula Mg(ClO₄)₂[1][2]. It is a powerful oxidizing agent and is recognized for its

exceptional capacity as a drying agent for gas analysis[1][2].

The quantitative properties of magnesium perchlorate are summarized below.
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Property Value References

CAS Number 10034-81-8 [1][3][4]

Molecular Weight 223.21 g/mol [1]

Molecular Formula Mg(ClO₄)₂ [1]

Appearance White crystalline solid [5]

Melting Point 251 °C (decomposes) [2][4]

Density 2.21 g/cm³ [4]

Solubility in Water Highly soluble [2][4]

Experimental Protocols
Due to its properties as a superior desiccant, a primary application of magnesium perchlorate
in research is for the intensive drying of gas streams[2][6].

This protocol details the methodology for removing moisture from a gas stream using

anhydrous magnesium perchlorate.

Objective: To dry a gas to a very low residual water content.[7]

Materials:

Anhydrous magnesium perchlorate (granular)

Drying tube or packed column

Glass wool

Gas source with regulator

Flow meter

Hygrometer (to measure final moisture content)

Methodology:
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Safety Precautions: Due to its hazardous nature as a strong oxidizer, magnesium
perchlorate must be handled with appropriate personal protective equipment (PPE),

including a lab coat, gloves, and safety goggles.[8][9] All handling should occur within a fume

hood to prevent inhalation of dust.[6] Avoid contact with combustible and organic materials.

[4][9][10]

Column Preparation:

Insert a plug of glass wool into the bottom of the drying tube.

Carefully add the anhydrous magnesium perchlorate granules into the tube. Tap the tube

gently to ensure even packing, which helps prevent the formation of channels that would

allow gas to bypass the desiccant.[7]

Place a second plug of glass wool on top of the desiccant bed. This prevents the solid

particles from being carried out by the gas flow.[7]

System Assembly:

Connect the gas source outlet to the inlet of the prepared drying column.

Connect the outlet of the column to a flow meter to monitor the gas flow rate.

Connect the flow meter outlet to a hygrometer to measure the moisture content of the

dried gas.[7]

Drying Process:

Using the regulator, set the desired flow rate for the gas.

Allow the gas to pass through the packed column. The magnesium perchlorate will

absorb the moisture from the gas stream.[7]

Monitor the hygrometer to confirm the desired level of dryness is achieved.

Shutdown and Storage:

When the process is complete, shut off the gas supply.
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The column should be disconnected and sealed to prevent the desiccant from absorbing

atmospheric moisture.

Store magnesium perchlorate in a tightly closed container in a cool, dry, well-ventilated

area away from incompatible substances.[9][11]

Regeneration: The desiccant can be regenerated by carefully heating it to 220 °C under a

vacuum to remove the absorbed water.[2][7]

Visualized Workflow
The following diagram illustrates the logical workflow for the gas drying experiment described

above.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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